Cas no 672951-61-0 (4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE)
4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE Chemical and Physical Properties
Names and Identifiers
-
- 4-chloro-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazoline
- 4-CHLORO-5,6,7,8-TETRAHYDRO-2-QUINAZOLINYL 4-METHYLBENZYL SULFONE
- 4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE
- Quinazoline, 4-chloro-5,6,7,8-tetrahydro-2-[[(4-methylphenyl)methyl]sulfonyl]-
-
- Inchi: 1S/C16H17ClN2O2S/c1-11-6-8-12(9-7-11)10-22(20,21)16-18-14-5-3-2-4-13(14)15(17)19-16/h6-9H,2-5,10H2,1H3
- InChI Key: XXGHPEXHZSACKG-UHFFFAOYSA-N
- SMILES: CC1C=CC(CS(C2N=C(Cl)C3CCCCC=3N=2)(=O)=O)=CC=1
4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660623-1mg |
4-Chloro-2-((4-methylbenzyl)sulfonyl)-5,6,7,8-tetrahydroquinazoline |
672951-61-0 | 98% | 1mg |
¥357.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1660623-2mg |
4-Chloro-2-((4-methylbenzyl)sulfonyl)-5,6,7,8-tetrahydroquinazoline |
672951-61-0 | 98% | 2mg |
¥413.00 | 2024-05-04 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00909637-1g |
4-Chloro-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazoline |
672951-61-0 | 90% | 1g |
¥2401.0 | 2024-04-18 | |
| Ambeed | A926248-1g |
4-Chloro-2-[(4-methylphenyl)methanesulfonyl]-5,6,7,8-tetrahydroquinazoline |
672951-61-0 | 90% | 1g |
$350.0 | 2025-04-17 |
4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on 4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE
4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline: A Comprehensive Overview
The compound CAS No 672951-61-0, also known as 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry and related disciplines. This compound has garnered attention due to its unique structural properties and potential therapeutic applications. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in research related to this compound.
The molecular structure of 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline is characterized by a quinazoline core with a sulfonyl group attached at the 2-position and a chlorine atom at the 4-position. The sulfonyl group is further substituted with a 4-methylbenzyl moiety, which introduces additional electronic and steric effects into the molecule. This combination of functional groups makes the compound highly versatile in terms of reactivity and bioavailability.
Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, researchers have explored its role in inhibiting key enzymes involved in inflammatory processes. The sulfonyl group plays a critical role in enhancing the compound's ability to interact with target proteins, making it a promising candidate for anti-inflammatory drug development.
The synthesis of CAS No 672951-61-0 involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The starting material is typically a substituted quinazoline derivative, which undergoes sequential sulfonation and chlorination reactions to yield the final product. The optimization of reaction conditions has been a focal point of recent research efforts, with studies demonstrating improved yields through the use of microwave-assisted synthesis techniques.
In terms of applications, 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline has shown potential in the development of novel anticancer agents. Preclinical studies have indicated that this compound exhibits selective cytotoxicity against various cancer cell lines while sparing normal cells. This selectivity is attributed to the compound's ability to target specific signaling pathways that are overactive in cancer cells.
The pharmacokinetic properties of this compound have also been extensively studied. Research has shown that the sulfonyl group enhances the compound's solubility and bioavailability, making it suitable for oral administration. Furthermore, studies on its metabolic stability have revealed that the compound undergoes minimal first-pass metabolism, which is advantageous for maintaining consistent drug levels in vivo.
In conclusion, CAS No 672951-61-0, or 4-Chloro-2-[(4-methylbenzyl)sulfonyl]-5,6,7,8-tetrahydroquinazoline, represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a valuable tool for drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play an increasingly important role in modern pharmacology.
672951-61-0 (4-CHLORO-2-[(4-METHYLBENZYL)SULFONYL]-5,6,7,8-TETRAHYDROQUINAZOLINE) Related Products
- 477852-31-6(2-(Benzylsulfonyl)-4-methyl-6,7-dihydro-5H-cyclopenta(d)pyrimidine)
- 477852-10-1(2-[(4-CHLOROBENZYL)SULFONYL]-4-METHYL-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIMIDINE)
- 521306-28-5(PYRIMIDINE, 2-[[(4-CHLOROPHENYL)METHYL]SULFONYL]-4,6-DIMETHYL-5-PROPYL-)
- 521306-29-6(Pyrimidine, 5-butyl-2-[[(4-chlorophenyl)methyl]sulfonyl]-4,6-dimethyl-)
- 1256955-61-9(5H-Cyclopentapyrimidine, 4-chloro-6,7-dihydro-2-[(phenylmethyl)thio]-)
- 338963-53-4(4-Chloro-2-[(2-chlorobenzyl)sulfanyl]-5,6,7,8-tetrahydroquinazoline)
- 338963-39-6(4-Chloro-2-{[(4-methylphenyl)methyl]sulfanyl}-5,6,7,8-tetrahydroquinazoline)
- 521306-17-2(Pyrimidine, 2-[[(3-chlorophenyl)methyl]sulfonyl]-5-ethyl-4-methyl-)
- 477852-11-2(2-CHLOROBENZYL 4-METHYL-6,7-DIHYDRO-5H-CYCLOPENTA[D]PYRIMIDIN-2-YL SULFONE)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)